N-(4-isopropylbenzo[d]thiazol-2-yl)-5-methylisoxazole-3-carboxamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
Thiazole derivatives, such as the one you’re asking about, are a class of organic compounds that contain a ring made up of one sulfur atom, one nitrogen atom, and three carbon atoms . They are known for their diverse biological activities, including antibacterial, antifungal, anti-inflammatory, and antitumor properties .
Molecular Structure Analysis
The molecular structure of thiazole derivatives is confirmed by their physicochemical properties and spectroanalytical data (NMR, IR and elemental) . The specific structure would depend on the substituents attached to the thiazole ring .Chemical Reactions Analysis
The chemical reactions involving thiazole derivatives can vary widely depending on the specific compound and its substituents .Physical and Chemical Properties Analysis
The physical and chemical properties of a specific thiazole derivative would depend on its exact molecular structure. For example, the compound’s solubility, melting point, and boiling point would all be influenced by the nature of its substituents .Scientific Research Applications
Auxiliary-Directed Pd-Catalyzed γ-C(sp(3))-H Bond Activation
New bidentate auxiliaries derived from the isoxazole-3-carboxamide and oxazole-4-carboxamide moieties have been used for Pd-catalyzed C(sp(3))-H bond activation. Specifically, 5-methylisoxazole-3-carboxamide (MICA) has shown to direct Pd-catalyzed activation of inert γ-C(sp(3))-H bonds for C-C bond formation in primary amine compounds. This process facilitates the selective and efficient arylation and alkylation of several α-aminobutanoic acid derivatives, leading to various γ-substituted non-natural amino acids. The MICA directing group can be conveniently removed and recovered under very mild conditions, highlighting its potential in the synthesis of complex molecules and drug discovery processes (Pasunooti et al., 2015).
Inhibition of Dihydroorotate Dehydrogenase
Isoxazol derivatives, including leflunomide and its active metabolite A77-1726, have been evaluated for their inhibitory effects on mitochondrial dihydroorotate dehydrogenase [EC 1.3.99.11], a key enzyme in pyrimidine de novo synthesis. This enzyme is crucial for the normal functions of immune cells, and its inhibition by isoxazol derivatives can have significant implications in immunosuppression and the treatment of autoimmune diseases. Detailed kinetic investigations revealed noncompetitive inhibition by isoxazol derivatives, which may explain their efficacy in various preclinical and clinical settings (Knecht & Löffler, 1998).
Synthesis and Herbicidal Activities
Novel 4-(4-(5-methyl-3-arylisoxazol-4-yl)thiazol-2-yl)piperidyl carboxamides and thiocarboxamides have been synthesized as potential inhibitors targeting the D1 protease in plants. Based on homology modeling and virtual screening, these compounds were designed and synthesized, showing moderate to good herbicidal activities. This suggests their potential role in agricultural chemistry, particularly in the development of new herbicides with specific modes of action (Hu et al., 2009).
Mechanism of Action
Safety and Hazards
Future Directions
Properties
IUPAC Name |
5-methyl-N-(4-propan-2-yl-1,3-benzothiazol-2-yl)-1,2-oxazole-3-carboxamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C15H15N3O2S/c1-8(2)10-5-4-6-12-13(10)16-15(21-12)17-14(19)11-7-9(3)20-18-11/h4-8H,1-3H3,(H,16,17,19) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
KGJHTWZFHKQWDY-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=CC(=NO1)C(=O)NC2=NC3=C(C=CC=C3S2)C(C)C |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C15H15N3O2S |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
301.4 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.